Cas no 89942-78-9 ( )

• Product Name: &nbsp
• CAS No: 89942-78-9
• MF: C₈H₇NO₅
• MW: 197.144882440567
• CID: 994447
• PubChem ID: 343371
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 89942-78-9
• NSC 382792
• NSC-382792
• DTXSID80321881
• NSC382792
• 5-hydroxy-2-methylpyridine-3,4-dicarboxylic acid
• 5-hydroxy-2-methyl-pyridine-3,4-dicarboxylic acid
• DS-005728
•  

• Inchi： 1S/C8H7NO5/c1-3-5(7(11)12)6(8(13)14)4(10)2-9-3/h2,10H,1H3,(H,11,12)(H,13,14)
• InChI Key： DOQJPOZAYXTGKA-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C)C(C(=O)O)=C1C(=O)O

Computed Properties

• Exact Mass: 197.032
• Monoisotopic Mass: 197.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 634.7°C at 760 mmHg
• Flash Point: 337.7°C
• Refractive Index: 1.654

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids